Cas no 1804266-27-0 (4-(1-Chloro-2-oxopropyl)-2-(chloromethyl)mandelic acid)

• Product Name: 4-(1-Chloro-2-oxopropyl)-2-(chloromethyl)mandelic acid
• CAS No: 1804266-27-0
• MF: C₁₂H₁₂Cl₂O₄
• MW: 291.127282142639
• CID: 4939618
• Update Time: 2025-11-06

4-(1-Chloro-2-oxopropyl)-2-(chloromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Chloro-2-oxopropyl)-2-(chloromethyl)mandelic acid

• Inchi： 1S/C12H12Cl2O4/c1-6(15)10(14)7-2-3-9(8(4-7)5-13)11(16)12(17)18/h2-4,10-11,16H,5H2,1H3,(H,17,18)
• InChI Key： OFNUNGTXZDUVBI-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(C(C(=O)O)O)=C(CCl)C=1

Computed Properties

• Exact Mass: 290.0112642 g/mol
• Monoisotopic Mass: 290.0112642 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6
• Molecular Weight: 291.12

Additional information on 4-(1-Chloro-2-oxopropyl)-2-(chloromethyl)mandelic acid

Chemical Profile of 4-(1-Chloro-2-oxopropyl)-2-(chloromethyl)mandelic Acid (CAS No. 1804266-27-0)

4-(1-Chloro-2-oxopropyl)-2-(chloromethyl)mandelic acid, identified by the CAS number 1804266-27-0, is a specialized organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to a class of molecules that exhibit bifunctional reactivity, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. The presence of both chloromethyl and chloroalkyl groups provides versatile handles for further chemical modifications, enabling the development of novel therapeutic entities.

The molecular structure of 4-(1-Chloro-2-oxopropyl)-2-(chloromethyl)mandelic acid consists of a mandelic acid backbone, which is a well-known scaffold in drug design due to its compatibility with biological systems. The modification at the C1 position with a 1-chloro-2-oxopropyl group introduces both electrophilic and nucleophilic character, depending on the reaction conditions. This dual functionality is particularly advantageous in constructing complex molecular architectures, such as peptidomimetics and heterocyclic compounds, which are increasingly recognized for their pharmacological significance.

In recent years, there has been significant interest in the development of molecules that can modulate enzyme activity through covalent binding. The chloromethyl moiety in this compound serves as a reactive site for such interactions, allowing for the formation of stable covalent adducts with target proteins. This approach has been explored in the design of protease inhibitors and kinase inhibitors, where covalent inhibition offers enhanced binding affinity and prolonged duration of action. The mandelic acid moiety further enhances solubility and bioavailability, making it an attractive candidate for oral administration.

Recent studies have highlighted the utility of 4-(1-Chloro-2-oxopropyl)-2-(chloromethyl)mandelic acid in the synthesis of novel antiviral agents. The ability to introduce reactive handles into viral protease active sites has been demonstrated to be an effective strategy for inhibiting viral replication. For instance, derivatives of this compound have been investigated for their potential to disrupt the processing of viral polyproteins into functional viral proteins, thereby impeding viral propagation. These findings align with broader trends in antiviral drug discovery, where targeted inhibition of essential viral enzymes is a key strategy.

The 1-chloro-2-oxopropyl group in the molecule also presents opportunities for exploring different chemical transformations. For example, nucleophilic substitution reactions can be employed to introduce various functional groups at this position, leading to a diverse library of derivatives. Such libraries are invaluable in high-throughput screening campaigns aimed at identifying lead compounds for further development. Additionally, the mandelic acid moiety can undergo enantioselective modifications, allowing for the synthesis of enantiomerically pure compounds that may exhibit improved pharmacological profiles.

The synthesis of 4-(1-Chloro-2-oxopropyl)-2-(chloromethyl)mandelic acid involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include the protection-deprotection strategies for functional groups, as well as regioselective chlorination reactions. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing both reaction times and byproduct formation. These improvements are crucial for large-scale production and ensure that the compound remains accessible for research and development purposes.

In conclusion, 4-(1-Chloro-2-oxopropyl)-2-(chloromethyl)mandelic acid (CAS No. 1804266-27-0) represents a promising building block in medicinal chemistry due to its unique structural features and reactivity. Its application in the synthesis of protease inhibitors, kinase inhibitors, and antiviral agents underscores its importance in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will remain integral to the development of next-generation pharmaceuticals.